Cas no 2171978-43-9 (1-(4-fluorophenyl)-1H-pyrazolo3,4-cpyridin-4-amine)

• Product Name: 1-(4-fluorophenyl)-1H-pyrazolo3,4-cpyridin-4-amine
• CAS No: 2171978-43-9
• MF: C₁₂H₉FN₄
• MW: 228.225064992905
• CID: 6518588
• PubChem ID: 165588401
• Update Time: 2025-10-28

1-(4-fluorophenyl)-1H-pyrazolo3,4-cpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-1H-pyrazolo3,4-cpyridin-4-amine
• EN300-1647711
• 2171978-43-9
• 1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine

• Inchi： 1S/C12H9FN4/c13-8-1-3-9(4-2-8)17-12-7-15-6-11(14)10(12)5-16-17/h1-7H,14H2
• InChI Key： RUZNFNFZWZOOCB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C=NC=C(C=2C=N1)N

Computed Properties

• Exact Mass: 228.08112447g/mol
• Monoisotopic Mass: 228.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(4-fluorophenyl)-1H-pyrazolo3,4-cpyridin-4-amine

Comprehensive Overview of 1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2171978-43-9)

1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2171978-43-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazolo[3,4-c]pyridine core and 4-fluorophenyl substitution, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals frequently search for 1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine synthesis, biological activity, and pharmacological properties, making it a trending topic in modern chemistry.

The molecular structure of 1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine features a fused bicyclic system, combining a pyrazole and pyridine ring. The presence of the 4-fluorophenyl group enhances its lipophilicity and potential binding affinity to biological targets. This structural motif is commonly explored in the development of kinase inhibitors, which are pivotal in treating various diseases. Searches related to kinase inhibitor scaffolds and fluorinated heterocycles often highlight this compound as a key example.

In recent years, the demand for 1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine has surged due to its relevance in cancer research and neurodegenerative disease studies. Its mechanism of action often involves modulation of enzymatic pathways, making it a candidate for targeted therapies. Online queries such as "pyrazolo[3,4-c]pyridine derivatives in drug design" and "fluorophenyl compounds in medicinal chemistry" reflect the growing interest in this area. The compound's CAS No. 2171978-43-9 is frequently used in patent literature and scientific databases, underscoring its importance.

The synthesis of 1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often look for optimized synthetic routes and scalable production methods to facilitate its use in high-throughput screening. The compound's solubility, stability, and purity are critical parameters discussed in forums and publications, addressing common challenges in its handling and application.

From a commercial perspective, 1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine is available through specialized chemical suppliers, catering to academic and industrial laboratories. Market trends indicate a rise in demand for custom synthesis services and high-purity reference standards of this compound. SEO-optimized searches like "buy 1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine" and "suppliers of CAS 2171978-43-9" highlight its commercial viability.

In summary, 1-(4-fluorophenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2171978-43-9) represents a versatile and research-driven compound with broad implications in drug development. Its structural uniqueness, combined with its potential therapeutic applications, ensures its continued relevance in scientific and industrial communities. For those exploring heterocyclic chemistry or pharmaceutical innovations, this compound offers a compelling case study.